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Compound of Interest

Roxatidine-d10 Acetate
Compound Name:
Hydrochloride

Cat. No.: B13433559

Get Quote

Introduction & Scientific Context

Roxatidine acetate is a competitive histamine H2-receptor antagonist used to suppress gastric

acid secretion.[1] In pharmacokinetic (PK) and bioequivalence studies, Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantification due to its
sensitivity.

Why Roxatidine-d10? The use of a stable isotope-labeled internal standard (SIL-IS),
specifically Roxatidine-d10, is critical to compensate for:

o Matrix Effects: lon suppression or enhancement caused by plasma/urine components.

o Extraction Variability: Differences in recovery during protein precipitation or solid-phase
extraction (SPE).

 Instrument Drift: Variations in ionization efficiency over long analytical runs.

The "d10" designation typically refers to the full deuteration of the piperidine ring, providing a
mass shift of +10 Da. This shift is sufficient to avoid isotopic overlap (cross-talk) with the native
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analyte's M+2 or M+3 isotopes, ensuring high-integrity quantitative data.

Physicochemical Properties & Safety

Before handling, verify the specific salt form on your Certificate of Analysis (CoA). The protocol
below assumes the Acetate Hydrochloride salt form.

ble 1: C | Specificati

. o Internal Standard
Native Analyte (Roxatidine L
Property (Roxatidine-d10 Acetate
Acetate HCI)

HCI)

1794898-04-6 (varies by
CAS Number 93793-83-0

vendor)
Formula C19H28N204[2][3][4][5][6] - HCI C19H18D10N204 - HCI
Molecular Weight 384.90 g/mol 394.96 g/mol (approx.)

Piperidine ring (
Labeling Position N/A

)

N Water (77 mg/mL), DMSO (78
Solubility L), MeOH DMSO, Methanol, Water
mg/mL), Me

-20°C or -80°C, protected from

Storage -20°C, desiccated )
light

Critical Note on Salt Forms: Roxatidine-d10 is also available as a Hemioxalate salt (MW
~356.47).[5] You must use the Molecular Weight (MW) listed on your specific container's label

for calculations.

Protocol: Stock Solution Preparation
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Materials Required[7][8][9]

e Solvent: LC-MS Grade Methanol (MeOH) or Dimethyl Sulfoxide (DMSO).

o Recommendation:Methanol is preferred for ease of evaporation and compatibility with
typical mobile phases. DMSO is recommended if long-term frozen stability of the highly
concentrated stock is the priority, as it prevents precipitation.

o Vessels: Amber glass volumetric flasks (Class A) or silanized glass vials (to minimize

adsorption).

o Balance: Analytical balance readable to 0.01 mg (0.00001 g).

Calculation Framework (Self-Validating)

To ensure accuracy, correct the weighed mass for Purity and Salt Correction Factor (SCF) if
you intend to report the concentration as the "Free Base" equivalent (common in bioanalysis).

o SCF (if targeting Free Base): $ \frac{MW_{\text{FreeBase}}{MW _{\text{Salt}}} \approx
\frac{358.5}{394.96} \approx 0.908 $

o Note: For Internal Standards, it is often acceptable to calculate concentration based on the
Salt form directly, provided the final working concentration is consistent. This protocol
calculates based on the Salt Form to reduce calculation errors.

Step-by-Step Procedure
Step 1: Primary Stock Solution (1.0 mg/mL)

o Equilibrate the Roxatidine-d10 Acetate HCI vial to room temperature (prevent condensation).

o Weigh approximately 1.0 mg of the substance into a 1.5 mL amber glass vial or 1 mL
volumetric flask. Record exact weight (e.g., 1.05 mg).

o Add Methanol to achieve a concentration of 1.0 mg/mL.

o Volume Calculation: $ V_{MeOH} (\mu L) = \frac{\text{Mass (mg)} \times 1000}{\text{Target
Conc. (1 mg/mL)}} $
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» Vortex for 30 seconds. Sonication is rarely needed but permissible for 1 minute if particles
persist.

o Label: "Roxatidine-d10 Primary Stock, 1.0 mg/mL, [Date], [Initials]".

o Storage: Store at -20°C or -80°C. Stability: ~6 months.

Step 2: Secondary Stock Solution (10 pg/mL)
e Pipette 100 pL of the Primary Stock (1.0 mg/mL).

Transfer into a 10 mL volumetric flask.

Dilute to volume with 50:50 Methanol:Water (v/v).

Mix: Invert 10 times.

Concentration: 10,000 ng/mL (10 pg/mL).

Storage: Store at -20°C. Stability: ~1-3 months.

Step 3: Working Internal Standard (WIS) Solution (e.g., 50
ng/mL)

This solution is used to spike the actual biological samples.

 Calculate the dilution required to reach your target spike concentration (e.g., 50 ng/mL).

Transfer 50 pL of Secondary Stock (10 pg/mL) into a 10 mL flask.

Dilute to volume with Water or Extraction Buffer (depending on your extraction method).

Final Conc: 50 ng/mL.

Usage: Prepare FRESH daily or weekly. Do not store long-term.

Quality Control & System Suitability

Before running samples, validate the stock solution using the "Zero vs. Blank™ approach.
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« Interference Check (Blank): Inject a double blank (matrix only, no IS).
o Acceptance: Signal at Roxatidine-d10 retention time must be < 5% of the WIS response.
e Cross-Talk Check (Zero): Inject a sample with only Internal Standard (WIS).

o Acceptance: Monitor the Native Roxatidine transition. Signal must be < 20% of the LLOQ
(Lower Limit of Quantification) of the native analyte.

o Mechanism:[1][3][7][8] If d10 signal appears in the Native channel, your mass resolution is
too wide or the d10 standard contains unlabeled impurities.

Visualization of Workflow

The following diagram illustrates the dilution and preparation logic, ensuring traceability.

Primary Stock ) y Secondary Stock
1.0 mg/mL in MeOH = 10 pg/mL.
(Store -80°C) (Diluent: 50% MeOH)

1:200 Dilution Working IS Solution
Prepare Fresh) ~50 ng/mL.

(Diluent: Water/Buffer)

Roxatidine-d10 Acetate HCI ‘Weigh ~1.0 mg

(Solid Powder) (Analytic Balance)

Click to download full resolution via product page

Caption: Workflow for the gravimetric preparation and serial dilution of Roxatidine-d10 Acetate
HCI.

Storage and Stability Guidelines

 Light Sensitivity: Roxatidine derivatives can be light-sensitive. Use amber glassware or wrap
containers in aluminum foil.

» Hygroscopicity: The hydrochloride salt may absorb moisture. Allow the stock vial to reach
room temperature before opening to prevent water condensation inside the stock powder.

» Solvent Evaporation: Methanol is volatile. Ensure caps are tightly sealed with Parafilm® for
storage >1 week.
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+ US FDA.Bioanalytical Method Validation Guidance for Industry (2018). (Provides guidelines
on IS interference and stock stability). Available at: [Link]

¢ PubChem.Roxatidine Acetate Hydrochloride Compound Summary. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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